Cas no 618-85-9 (1-Methyl-3,5-dinitrobenzene)
1-Methyl-3,5-dinitrobenzene structure
Product Name:1-Methyl-3,5-dinitrobenzene
CAS No:618-85-9
MF:C7H6N2O4
MW:182.133541584015
MDL:MFCD01679655
CID:510448
PubChem ID:12067
Update Time:2025-04-19
1-Methyl-3,5-dinitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-3,5-dinitrobenzene
- 3,5-Dinitrotoluene
- Benzene,1-methyl-3,5-dinitro-
- 3,5-DNT
- 5-Methyl-1,3-dinitrobenzene
- NSC 87348
- DB-073024
- 618-85-9
- BRN 2052045
- EINECS 210-566-2
- UNII-B651857LG8
- 3,5-Dinitrotoluene 100 microg/mL in Acetonitrile
- EN300-94680
- Toluene, 3,5-dinitro-
- DINITROTOLUENE, 3,5-
- AKOS006228842
- Q27155955
- AC-5208
- HSDB 6463
- SCHEMBL635130
- C19410
- MFCD01679655
- B651857LG8
- 3,5-DINITROTOLUENE [IARC]
- 4-05-00-00867 (Beilstein Handbook Reference)
- CHEBI:82458
- CS-0264813
- NSC87348
- NSC-87348
- AS-31333
- Benzene, 1-methyl-3,5-dinitro-(9CI)
- 3,5-DINITROTOLUENE (IARC)
- NS00034824
- NCIOpen2_001270
- 3,5-DINITROTOLUENE [HSDB]
- DTXCID30133294
- Benzene, 1-methyl-3,5-dinitro-
- DTXSID40210803
-
- MDL： MFCD01679655
- Inchi： 1S/C7H6N2O4/c1-5-2-6(8(10)11)4-7(3-5)9(12)13/h2-4H,1H3
- InChI Key： RUIFULUFLANOCI-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=C(C=C(C)C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 182.03300
- Monoisotopic Mass: 182.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.6A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
Experimental Properties
- Density: 1.407
- Melting Point: 92.5°C
- Boiling Point: 308 ºC
- Flash Point: 153 ºC
- Refractive Index: 1.4790 (estimate)
- PSA: 91.64000
- LogP: 2.85780
1-Methyl-3,5-dinitrobenzene Security Information
- Hazard Category Code： 45-23/24/25-48/22-62-68-52/53
- Safety Instruction： 53-45-61
-
Hazardous Material Identification：
- Risk Phrases：R45; R23/24/25; R48/22; R62; R68; R52/53
1-Methyl-3,5-dinitrobenzene Customs Data
- HS CODE：2904203000
- Customs Data：
China Customs Code:
2904203000Overview:
2904203000 Dinitrotoluene.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
M.Import commodity inspection
N.Export commodity inspectionSummary:
2904203000 4-methyl-1,2-dinitrobenzene.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:5.5%.general tariff:20.0%
1-Methyl-3,5-dinitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019150743-5g |
3,5-Dinitrotoluene |
618-85-9 | 95% | 5g |
$828.00 | 2023-09-01 | |
| Enamine | EN300-94680-0.05g |
1-methyl-3,5-dinitrobenzene |
618-85-9 | 95% | 0.05g |
$64.0 | 2024-05-21 | |
| Enamine | EN300-94680-0.1g |
1-methyl-3,5-dinitrobenzene |
618-85-9 | 95% | 0.1g |
$96.0 | 2024-05-21 | |
| Enamine | EN300-94680-0.25g |
1-methyl-3,5-dinitrobenzene |
618-85-9 | 95% | 0.25g |
$136.0 | 2024-05-21 | |
| Enamine | EN300-94680-0.5g |
1-methyl-3,5-dinitrobenzene |
618-85-9 | 95% | 0.5g |
$215.0 | 2024-05-21 | |
| Enamine | EN300-94680-1.0g |
1-methyl-3,5-dinitrobenzene |
618-85-9 | 95% | 1.0g |
$276.0 | 2024-05-21 | |
| Enamine | EN300-94680-2.5g |
1-methyl-3,5-dinitrobenzene |
618-85-9 | 95% | 2.5g |
$581.0 | 2024-05-21 | |
| Enamine | EN300-94680-5.0g |
1-methyl-3,5-dinitrobenzene |
618-85-9 | 95% | 5.0g |
$1147.0 | 2024-05-21 | |
| Enamine | EN300-94680-10.0g |
1-methyl-3,5-dinitrobenzene |
618-85-9 | 95% | 10.0g |
$2238.0 | 2024-05-21 | |
| Enamine | EN300-94680-1g |
1-methyl-3,5-dinitrobenzene |
618-85-9 | 95% | 1g |
$276.0 | 2023-09-01 |
1-Methyl-3,5-dinitrobenzene Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
618-85-9 (1-Methyl-3,5-dinitrobenzene) Related Products
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- 52912-66-0(Naphthalene, 2,6-dimethyl-, compd. with 1,3,5-trinitrobenzene (1:1))
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- 23346-24-9(4-Nitrotoluene-α,α,α-d3)
- 52414-95-6(1,2,3-Trimethyl-5-nitrobenzene)
- 62664-81-7(Phenanthrene, 3-methyl-, compd. with 1,3,5-trinitrobenzene (1:1))
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